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Compound of Interest

Compound Name: 2,2,4-Trimethylcyclopentanone

Cat. No.: B1295220 Get Quote

This technical guide provides a comprehensive overview of the density of 2,2,4-
trimethylcyclopentanone, tailored for researchers, scientists, and professionals in drug

development. This document outlines the physical properties of this compound, details the

experimental protocols for density determination, and presents a logical workflow for these

procedures.

Physical and Chemical Properties
2,2,4-Trimethylcyclopentanone is a cyclic ketone with the chemical formula C₈H₁₄O. Accurate

determination of its physical properties, such as density, is crucial for its application in research

and development. The density of the 2,2,4-isomer is distinct from its other isomers, such as

2,4,4-trimethylcyclopentanone.

Data Presentation

The quantitative data for 2,2,4-trimethylcyclopentanone and its related isomer are

summarized in the table below for clear comparison.
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Property
2,2,4-
Trimethylcyclopentanone

2,4,4-
Trimethylcyclopentanone

CAS Number 28056-54-4[1] 4694-12-6[2][3]

Molecular Formula C₈H₁₄O C₈H₁₄O[3]

Molecular Weight 126.20 g/mol 126.2 g/mol [3]

Density 0.878 g/cm³[4] 0.877 g/mL at 25 °C[2][3]

Specific Gravity 0.88 at 20/20 °C 0.87700 at 25.00 °C[5]

Boiling Point 66 °C at 45 mmHg 160 °C[2][3]

Flash Point 38 °C 110 °F (43.33 °C)[5]

Refractive Index 1.43 1.432 at 20.00 °C[5]

Experimental Protocols: Density Determination by
Pycnometer
The density of a liquid organic compound such as 2,2,4-trimethylcyclopentanone can be

accurately determined using a pycnometer, also known as a specific gravity bottle. This method

relies on measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a fine hole)[6]

Analytical balance (with an accuracy of at least 0.001 g)

Thermometer

Thermostatic bath

Pasteur pipet

Procedure:
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Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent, followed by rinsing with distilled water. Dry the pycnometer completely in an oven

and allow it to cool to room temperature in a desiccator.

Mass of the Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper

on an analytical balance. Record this mass (M₁).[7]

Calibration with Water (Optional but Recommended):

Fill the pycnometer with distilled water of a known temperature.

Insert the stopper, ensuring any excess water flows out through the capillary hole.[6]

Place the filled pycnometer in a thermostatic bath to bring it to a precise temperature (e.g.,

20 °C).

Remove the pycnometer, wipe the exterior dry, and weigh it (M_water).

The volume of the pycnometer (V) can be calculated using the known density of water at

that temperature.

Sample Measurement:

Rinse the clean, dry pycnometer with a small amount of 2,2,4-trimethylcyclopentanone.

Fill the pycnometer with the sample liquid.[7]

Insert the stopper, allowing the excess liquid to escape through the capillary. Ensure no air

bubbles are trapped.[6]

Place the pycnometer in a thermostatic bath to equilibrate to the desired temperature

(e.g., 20 °C).[7]

Carefully dry the exterior of the pycnometer.

Weigh the filled pycnometer and record the mass (M₂).[7]

Calculation of Density:
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The mass of the 2,2,4-trimethylcyclopentanone sample (M_sample) is calculated as:

M_sample = M₂ - M₁

The density (ρ) of the sample is then calculated by dividing the mass of the sample by the

known volume of the pycnometer (V): ρ = M_sample / V

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the density of a

liquid compound using the pycnometer method.
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Start: Prepare Pycnometer

Clean and Dry Pycnometer

Weigh Empty Pycnometer (M1)

Fill Pycnometer with
2,2,4-Trimethylcyclopentanone

Equilibrate Temperature
in Thermostatic Bath

Dry Exterior and Weigh
Filled Pycnometer (M2)

Calculate Mass of Sample
(M_sample = M2 - M1)

Calculate Density
(ρ = M_sample / V)

End: Density Determined

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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